Cas no 313527-41-2 (2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine)
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine is a fluorinated benzoxazole derivative with potential applications in pharmaceutical and materials research. The compound features a benzoxazole core substituted with a 3-fluorophenyl group at the 2-position and an amine functionality at the 5-position, offering a versatile scaffold for further chemical modifications. The fluorine substituent enhances metabolic stability and binding affinity in bioactive molecules, making it valuable for drug discovery. Its structural properties also suggest utility in optoelectronic materials due to the benzoxazole moiety's electron-transport characteristics. The amine group provides a reactive handle for conjugation or derivatization, facilitating its use in synthetic chemistry and molecular design.
313527-41-2 structure
Product Name:2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine
CAS No:313527-41-2
MF:C13H9FN2O
MW:228.221766233444
MDL:MFCD00579117
CID:916495
PubChem ID:736010
Update Time:2025-10-29
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-FLUORO-PHENYL)-BENZOOXAZOL-5-YLAMINE
- AKOS000108410
- LS-09151
- DB-086709
- DTXSID801290377
- STK073518
- SR-01000508523
- 313527-41-2
- Oprea1_136574
- 2-(3-Fluorophenyl)-5-benzoxazolamine
- 2-(3-fluorophenyl)-1,3-benzoxazol-5-amine
- AB00540826
- SR-01000508523-1
- SCHEMBL2246990
- Oprea1_518011
- 2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine
-
- MDL： MFCD00579117
- Inchi： 1S/C13H9FN2O/c14-9-3-1-2-8(6-9)13-16-11-7-10(15)4-5-12(11)17-13/h1-7H,15H2
- InChI Key： BSZCWDQTALYLKJ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1=NC2C=C(C=CC=2O1)N
Computed Properties
- Exact Mass: 228.07000
- Monoisotopic Mass: 228.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 372.4±22.0 °C at 760 mmHg
- Flash Point: 179.0±22.3 °C
- PSA: 52.05000
- LogP: 3.79730
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F590708-10mg |
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine |
313527-41-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F590708-50mg |
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine |
313527-41-2 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | F590708-100mg |
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine |
313527-41-2 | 100mg |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733029-1g |
2-(3-Fluorophenyl)benzo[d]oxazol-5-amine |
313527-41-2 | 98% | 1g |
￥2429.00 | 2024-08-02 | |
| A2B Chem LLC | AF58506-500mg |
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine |
313527-41-2 | >95% | 500mg |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AF58506-1g |
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine |
313527-41-2 | >95% | 1g |
$509.00 | 2024-04-20 |
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:313527-41-2)2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine
Order Number:A1181209
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:46
Price ($):240.0
Email:sales@amadischem.com
2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:313527-41-2)2-(3-Fluorophenyl)-1,3-benzoxazol-5-amine
Purity:99%
Quantity:1g
Price ($):240.0